Cas no 1797171-97-1 (6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide)

• Product Name: 6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide
• CAS No: 1797171-97-1
• MF: C₉H₆ClN₅O₂S
• MW: 283.694238185883
• CID: 6138218
• PubChem ID: 47327088
• Update Time: 2025-06-11

6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide
• EN300-26596708
• Z747754894
• N'-(6-chloropyridine-3-carbonyl)thiadiazole-5-carbohydrazide
• AKOS034568103
• 1797171-97-1

• Inchi： 1S/C9H6ClN5O2S/c10-7-2-1-5(3-11-7)8(16)13-14-9(17)6-4-12-15-18-6/h1-4H,(H,13,16)(H,14,17)
• InChI Key： VVLQNKOHDULMGG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NNC(C1=CN=NS1)=O)=O

Computed Properties

• Exact Mass: 282.9930733g/mol
• Monoisotopic Mass: 282.9930733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 125Ų

Additional information on 6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide

Introduction to 6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide (CAS No. 1797171-97-1)

6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide, identified by the CAS number 1797171-97-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its structural complexity and potential biological activity. The presence of both chloro and hydrazide functional groups, coupled with the thiadiazole core, makes it a promising candidate for further exploration in drug discovery and development.

The thiadiazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. In particular, derivatives of thiadiazole have been extensively studied for their ability to interact with various biological targets. The incorporation of a pyridine ring into the structure enhances the compound's solubility and metabolic stability, which are critical factors in drug design. Additionally, the carbonyl and carbohydrazide functional groups introduce reactive sites that can be exploited for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide and biological targets. Studies suggest that this compound may exhibit inhibitory effects on enzymes such as kinases and proteases, which are overexpressed in various pathological conditions. The chloro substituent is particularly noteworthy, as it can modulate electronic properties and influence binding affinity to biological receptors. Furthermore, the hydrazide group provides a site for covalent bonding with biomolecules, which could be leveraged in the development of targeted therapies.

In the realm of drug discovery, 6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide has been investigated for its potential applications in oncology. Preliminary studies indicate that this compound may interfere with critical signaling pathways involved in cancer cell proliferation and survival. The thiadiazole core is known to disrupt microtubule formation and induce apoptosis in tumor cells, making it an attractive scaffold for anticancer drug development. Moreover, the structural flexibility of this molecule allows for modifications that could enhance its selectivity against cancer cells while minimizing toxicity to healthy tissues.

The synthesis of 6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of hydrazine with a suitable carbonyl-containing precursor to form the hydrazide derivative. Subsequent reactions with chlorinated thiadiazole intermediates yield the final product. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and scalability.

The pharmacokinetic properties of 6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide are also of great interest. Research has shown that this compound exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulation development. Additionally, preliminary pharmacokinetic studies suggest that it has a reasonable bioavailability profile when administered orally or intravenously. These findings are crucial for assessing its potential as a therapeutic agent and for designing clinical trials.

In conclusion,6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide (CAS No. 1797171-97-1) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve,6-chloro-N'-(1,2,3-thiadiazole-5-carbonyl)pyridine-3-carbohydrazide is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.